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Compound of Interest

Compound Name: 10-Norparvulenone

Cat. No.: B3025966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
10-Norparvulenone is a fungal metabolite first isolated from Microsphaeropsis sp. FO-5050.[1]

This natural product has garnered interest within the scientific community for its potential as an

antiviral agent, specifically targeting the influenza virus.[1] Structurally, it is a tetralone

derivative characterized by a bicyclic carbon framework with a carbonyl function, a methoxy

group, and three hydroxyl groups.[2][3] This technical guide provides a comprehensive

overview of the available scientific data on 10-Norparvulenone, including its chemical

properties, biological activity, mechanism of action, and detailed experimental protocols for its

synthesis and evaluation.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of 10-Norparvulenone are summarized

in the table below. This data is essential for its handling, characterization, and use in

experimental settings.
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Property Value

CAS Number 618104-32-8

Formal Name
3,4-dihydro-4,8-dihydroxy-7-(hydroxymethyl)-6-

methoxy-1(2H)-naphthalenone

Synonyms (±)-10-Norparvulenone

Molecular Formula C₁₂H₁₄O₅

Molecular Weight 238.2 g/mol

Purity ≥70% (Commercially available)

Solubility
Soluble in Dichloromethane, DMSO, Ethanol,

and Methanol.

SMILES O=C1C2=C(C=C(OC)C(CO)=C2O)C(O)CC1

InChI Key NXSUIALRPVXVTA-UHFFFAOYSA-N

Source Fungus/Microsphaeropsis sp.

Data sourced from Cayman Chemical.[1]

Biological Activity and Mechanism of Action
The primary biological activity of 10-Norparvulenone is its inhibitory effect on the influenza

virus.[1] It has been shown to decrease viral sialidase (neuraminidase) activity.[1]

Neuraminidase is a critical enzyme in the influenza virus life cycle, responsible for cleaving

sialic acid residues on the host cell surface, which allows for the release of newly formed

virions and the subsequent spread of the infection. By inhibiting neuraminidase, 10-
Norparvulenone effectively traps the progeny virions on the surface of the infected cell,

preventing their release and propagation.

The following diagram illustrates the influenza virus life cycle and the point of intervention for

neuraminidase inhibitors like 10-Norparvulenone.
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Influenza Virus Life Cycle and Neuraminidase Inhibition.

Quantitative Biological Data
The available quantitative data for the biological activity of 10-Norparvulenone is limited. The

primary study reported its effectiveness at a specific concentration. Further detailed dose-

response studies and IC₅₀/EC₅₀ determinations are not readily available in the public literature.

Assay Virus Strain Cell Line Concentration Effect

Antiviral Activity

Influenza

A/PR/8/34

(mouse-adapted)

MDCK 1 µg/ml

Decreases viral

sialidase activity

and increases

cell survival.[1]

Experimental Protocols
This section provides detailed methodologies for the synthesis of 10-Norparvulenone and

representative protocols for assessing its biological activity.

Total Synthesis of (±)-10-Norparvulenone
The total synthesis of (±)-10-Norparvulenone has been achieved via a xanthate-mediated free

radical addition−cyclization sequence.[2][4] The following is a general workflow and protocol

based on the published literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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